N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-methyl-3-phenylisoxazole-4-carboxamide

• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 5-methyl-3-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H16N4O2S/c1-9(2)15-18-19-16(23-15)17-14(21)12-10(3)22-20-13(12)11-7-5-4-6-8-11/h4-9H,1-3H3,(H,17,19,21)
• InChI Key: CECAQXSVKDGUBM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=NN=C(S3)C(C)C
• solubility: 46.1 [ug/mL]

Description

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-methyl-3-phenylisoxazole-4-carboxamide, commonly known as IMI-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. IMI-1 is a member of the isoxazole family of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of IMI-1 is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine has been shown to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
IMI-1 has been found to have a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, as mentioned above. In addition, IMI-1 has been found to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases. IMI-1 has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using IMI-1 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the role of acetylcholinesterase in various biological processes. However, one limitation of using IMI-1 is that it is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on IMI-1. One area of research is the development of new compounds based on the structure of IMI-1 that may have improved efficacy and fewer side effects. Another area of research is the study of the long-term effects of IMI-1 on cognitive function and other physiological processes. Finally, research is needed to determine the potential applications of IMI-1 in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis.
Conclusion:
In conclusion, IMI-1 is a chemical compound that has been extensively studied for its potential applications in scientific research. IMI-1 has been found to exhibit a range of biochemical and physiological effects, including as an inhibitor of acetylcholinesterase and as an antioxidant and anti-inflammatory agent. While there are some limitations to using IMI-1 in lab experiments, it remains a useful tool for studying the role of acetylcholinesterase in various biological processes. Further research is needed to fully understand the potential applications of IMI-1 in the treatment of neurodegenerative and inflammatory diseases.

Synthesis Methods

IMI-1 can be synthesized using a variety of methods, including the reaction of 5-methyl-3-phenylisoxazole-4-carboxylic acid with thionyl chloride, followed by reaction with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of triethylamine. The resulting product is then purified by column chromatography to obtain pure IMI-1.

Scientific Research Applications

IMI-1 has been found to have a range of scientific research applications, including as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. IMI-1 has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to improve cognitive function in animal models of the disease.